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Compound of Interest

Compound Name: 2,2-Difluoropropanol

Cat. No.: B1317334 Get Quote

Essential Safety and Handling Guide for 2,2-
Difluoropropanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,2-Difluoropropanol. It is intended for researchers, scientists, and

drug development professionals to ensure safe and compliant use of this chemical.

Chemical Identity and Hazards
2,2-Difluoropropanol is a flammable liquid and vapor that poses several health risks.

Ingestion can be harmful, and it can cause irritation to the skin, eyes, and respiratory system.

[1][2][3]

Quantitative Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1317334?utm_src=pdf-interest
https://www.benchchem.com/product/b1317334?utm_src=pdf-body
https://www.benchchem.com/product/b1317334?utm_src=pdf-body
https://www.benchchem.com/product/b1317334?utm_src=pdf-body
https://www.benchchem.com/product/b1317334?utm_src=pdf-body
https://chemical-label.com/en/ghs/print-clp/33420-52-9/2-2-difluoropropanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Difluoropropanol
https://wap.guidechem.com/encyclopedia/2-2-difluoropropanol-dic22473.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 33420-52-9

Molecular Formula C3H6F2O[2][4]

Molecular Weight 96.08 g/mol [2][4]

GHS Hazard Statements H226: Flammable liquid and vapor[1][2]

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Ventilation: Always handle 2,2-Difluoropropanol in a well-ventilated area, such as a certified

chemical fume hood.[5]

Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes

open flames, sparks, hot surfaces, and static discharge.[3] Use only non-sparking tools and

explosion-proof equipment.[3]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire

extinguisher (rated for flammable liquids, such as a dry chemical, carbon dioxide, or alcohol-

resistant foam extinguisher) are readily accessible.[5][6]

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling 2,2-Difluoropropanol:
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PPE Category Specification

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are required. A face shield

should be worn if there is a splash hazard.[5]

Hand Protection

Wear chemical-impermeable gloves. Butyl

rubber or chloroprene gloves are recommended.

Always inspect gloves for integrity before use.[7]

Body Protection

Wear a fire/flame-resistant and impervious lab

coat, fully buttoned. Long pants and closed-toe

shoes are also required.[5]

Respiratory Protection

If exposure limits are exceeded or if working in

an area with inadequate ventilation, a NIOSH-

approved respirator with appropriate cartridges

for organic vapors should be used.

3. Handling and Use:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Dispensing: When transferring or dispensing the liquid, do so slowly to minimize splashing

and the generation of static electricity.

Avoid Contact: Avoid direct contact with skin and eyes, and avoid inhaling vapors.[6]

Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly

after handling.[3]

4. Storage:

Location: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6]

Conditions: Keep away from heat, sparks, open flames, and other ignition sources.[3] Protect

from direct sunlight.
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Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[7]

Emergency and Disposal Plan
Emergency Procedures: Spills and Leaks

Minor Spill:

Evacuate and isolate the immediate area.

Remove all ignition sources.[6]

Ventilate the area.

Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[6]

Major Spill:

Evacuate the entire area and activate the nearest fire alarm or emergency response

system.

From a safe location, call emergency services and provide details of the spill.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[6]

Disposal Plan

Waste Disposal: Dispose of 2,2-Difluoropropanol and any contaminated materials in

accordance with local, state, and federal regulations. This material should be treated as

hazardous waste.

Method: The material can be disposed of by incineration at a licensed chemical destruction

facility.[6] Do not dispose of it in the sewer system.[6]

Container Disposal: Empty containers may retain product residue and should be disposed of

as hazardous waste. Do not reuse empty containers.

Visualized Workflow for Handling 2,2-
Difluoropropanol
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Workflow for Safe Handling of 2,2-Difluoropropanol

Preparation

Handling

Post-Handling

Disposal

Emergency Response

Review SDS

Don Appropriate PPE

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Ground and Bond Equipment

Proceed to Handling

Transfer Chemical in Fume Hood

Perform Experimental Work

Store in a Cool, Dry,
Well-Ventilated Area

After Use

Spill or Leak Occurs

If Spill Occurs

Personal Exposure

If Exposure Occurs

Segregate and Label Waste

Clean Work Area Request Hazardous Waste Pickup

For Disposal

Hand Over to EHS

Minor Spill:
Evacuate, Ventilate, Absorb

Major Spill:
Evacuate Area, Call for Help

Administer First Aid
(See Table) Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2-Difluoropropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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